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Compound of Interest

Compound Name: 18:1 Ethylene Glycol

Cat. No.: B140455

Proper Disposal Procedures for Ethylene Glycol

This guide provides essential safety and logistical information for the proper disposal of
Ethylene Glycol (CAS Number: 107-21-1), a common laboratory chemical. It is intended for
researchers, scientists, and drug development professionals. Ethylene glycol is a colorless,
odorless, viscous liquid that is harmful if swallowed and can cause organ damage with
repeated exposure.[1] Proper disposal is critical to protect human health and the environment.

[1]

Immediate Safety and Handling

Before handling ethylene glycol, it is crucial to be aware of its hazards. The primary route of
acute toxicity is ingestion, which can lead to severe kidney damage.[1] Skin and eye contact
may cause irritation.[1]

Personal Protective Equipment (PPE):
e Gloves: Wear chemically resistant gloves.[1]
o Eye Protection: Safety glasses or goggles are required.

e Lab Coat: A standard lab coat should be worn.

Step-by-Step Disposal Protocol
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1. Waste Characterization: The first step is to determine if the ethylene glycol waste is
hazardous.

« |dentification: Confirm the waste is ethylene glycol. Unknown wastes must be treated as
hazardous.

» Contamination Assessment: Determine if the ethylene glycol is mixed with other substances.
Used ethylene glycol, particularly from automotive or industrial systems, can be
contaminated with heavy metals (like lead, cadmium, and chromium) or other chemicals,
which may classify it as a hazardous waste under the Resource Conservation and Recovery
Act (RCRA). Pure, unused ethylene glycol is not considered a hazardous waste by the EPA
until a decision is made to dispose of it.

o Laboratory Analysis: If contamination is suspected, laboratory analysis such as the Toxicity
Characteristic Leaching Procedure (TCLP) may be necessary to determine if it meets the
criteria for hazardous waste.

2. Waste Collection and Storage:

o Containers: Collect waste ethylene glycol in durable, leak-proof containers made of
compatible material (e.g., high-density polyethylene) with a secure lid. Do not use containers
that previously held food or beverages.

o Labeling: The container must be clearly labeled with the words "Hazardous Waste," the
name and address of the business, and the accumulation start date.

e Segregation: Do not mix ethylene glycol waste with other types of waste, such as used oil or
solvents, as this can complicate disposal and may be prohibited.

o Storage Location: Store the waste container in a designated, cool, dry, and well-ventilated
area, such as a satellite accumulation area (SAA) or a central hazardous waste storage
area. Keep the container tightly closed when not in use.

3. Disposal Options:

e Recycling: Recycling is the preferred method for managing used antifreeze. It reduces
disposal costs and environmental impact. Many companies specialize in recycling ethylene

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

5

glycol.

Licensed Hazardous Waste Disposal: If recycling is not an option, the waste must be
disposed of through a licensed hazardous waste disposal contractor. These facilities are
equipped to handle and dispose of the chemical in an environmentally responsible manner.
Never pour ethylene glycol down the drain, into sewers, or onto the ground. This is illegal
and can lead to contamination of groundwater and surface water.

. Spill Management:

Small Spills: In case of a small spill, alert personnel in the area and wear appropriate PPE.
Contain the spill with an absorbent material like sand or vermiculite. Collect the absorbed
material into a labeled container for hazardous waste disposal and clean the area with soap
and water.

Large Spills: For large spills, evacuate the area and contact your institution's Environmental
Health and Safety (EHS) department or emergency response team immediately.

. Record Keeping: Maintain a log of the amount of waste ethylene glycol generated and the

dates of disposal.

Quantitative Data Summary
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Parameter Value Notes

Waste containing this
Hazardous Waste o )
o o > 33% ethylene glycol concentration is considered
Classification (California) _ o
hazardous in California.

Workplace Exposure Limit o Recommended exposure limit
50 ppm (ceiling limit) )

(NIOSH REL) in the workplace.

Workplace Exposure Limit Threshold limit value for
39 ppm (as an aerosol)

(ACGIH TLV) workplace exposure.

Typical Disposal Cost (Clean For recyclable,

_ $2.00 - $4.00 per gallon , _
Antifreeze) uncontaminated antifreeze.
Typical Disposal Cost For antifreeze contaminated

. _ $4.00 - $7.00 per gallon .
(Contaminated Antifreeze) with other substances.

Some retail and hazardous

Maximum Container Size & qall waste facilities have limits on
_ gallons )
(Some Collection Centers) the amount they will accept per
visit.

Experimental Protocols

Waste Characterization Protocol:

o Objective: To determine if the waste ethylene glycol is hazardous according to RCRA
regulations.

» Methodology:

o Contaminant Identification: Review the process that generated the waste to identify
potential contaminants (e.g., heavy metals from cooling systems).

o Toxicity Characteristic Leaching Procedure (TCLP): If heavy metal contamination is
suspected, a sample of the waste should be sent to a certified laboratory for TCLP
analysis. This test simulates landfill conditions to determine if hazardous constituents
could leach into the groundwater.
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o pH Testing: If the waste has been mixed with acids or bases, test the pH. ApHof <2 or >
12.5 is characteristic of hazardous waste.

e Analysis: Compare the analytical results to the regulatory limits defined by the EPA in 40
CFR Part 261.24. If any contaminant concentration exceeds the regulatory level, the waste
must be managed as hazardous waste.

Disposal Workflow
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Preparation & Characterization
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Caption: Workflow for the proper disposal of ethylene glycol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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